Cas no 1197358-02-3 (1-(1H-1,2,3,4-tetrazol-5-yl)piperazine)

• Product Name: 1-(1H-1,2,3,4-tetrazol-5-yl)piperazine
• CAS No: 1197358-02-3
• MF: C₅H₁₀N₆
• MW: 154.173099040985
• CID: 5691687
• PubChem ID: 19698729
• Update Time: 2025-06-15

1-(1H-1,2,3,4-tetrazol-5-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1197358-02-3
• EN300-1179764
• piperazino tetrazole
• SCHEMBL4173506
• SCHEMBL22501651
• 1-(1H-1,2,3,4-tetrazol-5-yl)piperazine
• 1-(1h-1.2.3.4-tetrazol-5-yl)piperazine
• 1-(2H-Tetrazol-5-yl)piperazine
• Piperazine, 1-(2H-tetrazol-5-yl)-

• Inchi： 1S/C5H10N6/c1-3-11(4-2-6-1)5-7-9-10-8-5/h6H,1-4H2,(H,7,8,9,10)
• InChI Key： QVRRFUBHIKPJRJ-UHFFFAOYSA-N
• SMILES： N1(C2N=NNN=2)CCNCC1

Computed Properties

• Exact Mass: 154.09669434g/mol
• Monoisotopic Mass: 154.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 346.2±52.0 °C(Predicted)
• pka: 5.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(1H-1,2,3,4-tetrazol-5-yl)piperazine

Comprehensive Overview of 1-(1H-1,2,3,4-Tetrazol-5-yl)piperazine (CAS No. 1197358-02-3): Properties, Applications, and Industry Insights

The compound 1-(1H-1,2,3,4-tetrazol-5-yl)piperazine, identified by its CAS number 1197358-02-3, is a heterocyclic organic molecule featuring a piperazine core linked to a tetrazole ring. This unique structure endows it with versatile chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular formula and structural specificity have spurred investigations into its potential as a bioactive scaffold or intermediate in synthetic chemistry.

In recent years, the demand for tetrazole-containing compounds like 1-(1H-1,2,3,4-tetrazol-5-yl)piperazine has surged due to their role in drug discovery. Researchers highlight its applicability in designing kinase inhibitors, GPCR modulators, and antimicrobial agents, aligning with trends in personalized medicine and targeted therapies. The tetrazole moiety, known for its metabolic stability and hydrogen-bonding capacity, enhances the compound’s pharmacokinetic profile, a hot topic in AI-driven drug design discussions.

From an industrial perspective, CAS 1197358-02-3 is often explored for its ligand properties in catalysis and coordination chemistry. Its ability to form stable complexes with metals has implications for green chemistry initiatives, particularly in reducing heavy metal waste—a key concern in sustainable manufacturing. Users frequently search for "tetrazole derivatives in catalysis" or "piperazine-based ligands," reflecting growing interest in eco-friendly processes.

The synthesis of 1-(1H-1,2,3,4-tetrazol-5-yl)piperazine typically involves cycloaddition reactions or functional group transformations, methods widely documented in open-access chemistry journals. Optimizing its yield and purity remains a focus, as queried in forums like "how to purify tetrazole-piperazine compounds." Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with ISO standards for laboratory reagents.

Emerging applications include its use in bioconjugation for diagnostic probes, leveraging the tetrazole’s click-chemistry compatibility. This aligns with the rise of theranostics—a fusion of therapy and diagnostics—addressing search trends like "tetrazoles in imaging agents." Additionally, its solubility and stability under physiological conditions are frequently debated in pharmacokinetics forums.

Regulatory-wise, CAS 1197358-02-3 is not classified under restricted categories, but proper material safety data sheets (MSDS) must accompany its handling. Environmental impact studies, a trending subtopic in ESG (Environmental, Social, Governance) metrics, recommend assessing its biodegradation pathways to align with REACH regulations.

In summary, 1-(1H-1,2,3,4-tetrazol-5-yl)piperazine exemplifies innovation at the intersection of medicinal chemistry and industrial applications. Its adaptability to high-throughput screening and computational modeling positions it as a candidate for next-generation small-molecule therapeutics, resonating with today’s emphasis on precision health and sustainable science.